Cas no 547751-96-2 (1-Propanamine,2-methyl-3-phenoxy-(9CI))

• Product Name: 1-Propanamine,2-methyl-3-phenoxy-(9CI)
• CAS No: 547751-96-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1018062
• PubChem ID: 43368167
• Update Time: 2025-04-20

1-Propanamine,2-methyl-3-phenoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-methyl-3-phenoxy-(9CI)
• SCHEMBL10925634
• 2-Methyl-3-phenoxypropan-1-amine
• DB-323150
• 1-Propanamine, 2-methyl-3-phenoxy-
• 547751-96-2
• EN300-7793673

• Inchi： 1S/C10H15NO/c1-9(7-11)8-12-10-5-3-2-4-6-10/h2-6,9H,7-8,11H2,1H3
• InChI Key： AOYPUDIEUCFIHX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(C)CN

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų